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Compound of Interest

Compound Name: 4-Nitrodiphenyl-D9

Cat. No.: B15341491

Disclaimer: This technical guide has been compiled based on publicly available safety data for
the non-deuterated analogue, 4-nitrobiphenyl (CAS No. 92-93-3). Specific safety data for 4-
nitrobiphenyl-d9 is not readily available. It is a standard practice in safety data sheets for
deuterated compounds to reference the toxicological and physical properties of their non-
deuterated counterparts, as these are generally considered to be very similar. The primary
difference is the molecular weight. All safety precautions and handling procedures outlined for
4-nitrobiphenyl should be strictly followed when working with 4-nitrobiphenyl-d9.

This guide is intended for researchers, scientists, and drug development professionals. It
provides a comprehensive overview of the known hazards, safe handling procedures, and
emergency protocols associated with 4-nitrobiphenyl.

Chemical and Physical Properties

4-Nitrobiphenyl-d9 is a deuterated form of 4-nitrobiphenyl. The following table summarizes the
known physical and chemical properties of 4-nitrobiphenyl.
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Property Value Reference
Molecular Formula C12DsNO:2 N/A
Molecular Weight ~208.27 g/mol N/A
White to light yellow crystalline
Appearance powder or needles with a [11[2]
sweetish odor.
Melting Point 114 °C (237 °F) [3]
Boiling Point 340 °C (644 °F) at 760 mmHg [3]
Flash Point 143 °C (290 °F) (closed cup) [3]
Solubility Insoluble in water. [3]
Log Octanol/Water Partition
3.77 [3]

Coefficient (log Kow)

Toxicological Data

The toxicological properties of 4-nitrobiphenyl have not been fully investigated. However,
available data indicates that it is a hazardous substance.

Toxicity Metric  Value Species Route Reference
LD50 (Lethal
2230 mg/kg Rat Oral [4]
Dose, 50%)
LD50 (Lethal )
1970 mg/kg Rabbit Oral [4]

Dose, 50%)

Acute Effects:

e Human: Acute exposure in humans can cause irritation to the eyes, mucous membranes,
and respiratory tract. Other reported effects include headache, nausea, vomiting, and
fatigue.[5]
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e Animal: Tests on rats and rabbits have shown moderate acute toxicity from oral exposure.[5]
Chronic Effects:

o Chronic exposure to high concentrations in workers has led to effects on the peripheral and
central nervous systems, as well as the liver and kidneys.[5]

e The US EPA has not established a Reference Concentration (RfC) or a Reference Dose
(RfD) for 4-nitrobiphenyl.[5]

Carcinogenicity:

o The state of California has classified 4-nitrobiphenyl as a substance known to cause cancer.

[6]
e |tis listed as a potential occupational carcinogen.[7]

e The International Agency for Research on Cancer (IARC) has not classified 4-nitrobiphenyl
as to its carcinogenicity to humans (Group 3).[8]

Reproductive and Developmental Effects:

e There is no available information on the reproductive or developmental effects of 4-
nitrobiphenyl in humans or animals.[5][8]

Experimental Protocols

Detailed experimental protocols for the specific toxicological studies cited for 4-nitrobiphenyl
are not readily available in the public domain. However, a representative protocol for an acute
oral toxicity study (LD50) can be described based on the OECD Guideline 401 (now largely
replaced by alternative methods) and general toxicological principles.

Representative Acute Oral Toxicity (LD50) Study
Protocol (Based on OECD 401)

Objective: To determine the median lethal dose (LD50) of a test substance when administered
orally in a single dose.
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Test Animals:

e Species and Strain: Healthy, young adult albino rats (e.g., Sprague-Dawley or Wistar strain),
nulliparous and non-pregnant females are often preferred as they can be slightly more
sensitive.

o Number of Animals: A sufficient number of animals are used to obtain statistically significant
results. The original OECD 401 guideline used at least 5 animals per dose group.

e Housing: Animals are housed in individual cages under controlled environmental conditions
(temperature, humidity, 12-hour light/dark cycle). They are given access to standard
laboratory diet and water ad libitum, except for a brief fasting period before dosing.

Methodology:

o Dose Preparation: The test substance is typically dissolved or suspended in a suitable
vehicle (e.g., corn oil, water).

e Dose Administration: The substance is administered to fasted animals in a single dose by
gavage.

e Dose Levels: Several dose levels are used, with the aim of identifying a dose that causes no
mortality and a dose that causes 100% mortality.

» Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days. Observations are made frequently on the day of dosing and at least once daily
thereafter.

o Data Collection: Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern. Body weights are recorded weekly.

o Necropsy: All animals (those that die during the study and those sacrificed at the end) are
subjected to a gross necropsy.

o Data Analysis: The LD50 is calculated using a recognized statistical method (e.g., probit

analysis).
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Figure 1: Generalized workflow for an acute oral toxicity (LD50) study.
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Hazard Identification and Classification

4-Nitrobiphenyl is classified as a hazardous chemical. The following diagram illustrates its
Globally Harmonized System (GHS) classification.

GHS Classification for 4-Nitrobiphenyl

Carcinogenicity Acute Toxicity, Oral Hazardous to the Aquatic Environment, Acute Hazardous to the Aquatic Environment, Chronic
(Category 2) (Category 4) (Category 1) (Category 1)

Click to download full resolution via product page
Figure 2: GHS hazard classifications for 4-nitrobiphenyl.
Signal Word: Danger[9]
Hazard Statements:
e Harmful if swallowed.[9]
e May cause cancer.[9]
» Very toxic to aquatic life with long lasting effects.[9]
Precautionary Statements:
e Obtain special instructions before use.[9]
» Do not handle until all safety precautions have been read and understood.[9]
e Wash skin thoroughly after handling.[9]
e Do not eat, drink or smoke when using this product.[9]
» Avoid release to the environment.[9]

o Wear protective gloves/protective clothing/eye protection/face protection.[9]
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« If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[9]
 If exposed or concerned: Get medical advice/attention.[9]

e Rinse mouth.[9]

o Collect spillage.[9]

o Store locked up.[9]

» Dispose of contents/container in accordance with local/regional/national/international
regulations.[9]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure risk.

Handling:

Use only in a chemical fume hood.[6]

Do not breathe dust, vapor, mist, or gas.[6]

Do not get in eyes, on skin, or on clothing.[6]

Avoid prolonged or repeated exposure.

Wash thoroughly after handling.
Storage:

e Store in a cool, dry place.[6]

o Store in a tightly closed container.[6]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory when handling 4-nitrobiphenyl-d9.

Personal Protective Equipment (PPE)

R . Eye Protection
equires (Safety glasses with side-shields or goggles)
qu"irpq N Hand Protection
(Appropriate chemical-resistant gloves)

Requires Body Protection

- (Chemical-resistant apron or lab coat)
Requires

> Respiratory Protection

(NIOSH/MSHA approved respirator)

Click to download full resolution via product page
Figure 3: Required personal protective equipment for handling 4-nitrobiphenyl-d9.
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[10]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]
[10] A chemical apron is recommended.[6]

o Respiratory Protection: A NIOSH/MSHA approved air-purifying dust or mist respirator is
necessary.[6] Use in a chemical fume hood is required.[6]

First-Aid Measures

In case of exposure, immediate action is critical. The following diagram outlines the
recommended first-aid procedures.
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First-Aid for Exposure

E‘nha‘aﬁo"
ns

Immjediate Actiol
A\ v
Move to fresh air.

If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Y

Wash mouth out with water.
Do NOT induce vomiting.

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes.

Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for 4-
Nitrobiphenyl-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341491#4-nitrobiphenyl-d9-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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